Cas no 130090-20-9 (Benzenamine,4-(2,6-diphenyl-4-pyrimidinyl)-)
130090-20-9 structure
Product Name:Benzenamine,4-(2,6-diphenyl-4-pyrimidinyl)-
CAS No:130090-20-9
MF:C22H17N3
MW:323.390484571457
CID:102786
PubChem ID:629612
Update Time:2025-04-18
Benzenamine,4-(2,6-diphenyl-4-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,4-(2,6-diphenyl-4-pyrimidinyl)-
- 4-(2,6-diphenylpyrimidin-4-yl)aniline
- 4-(4-Aminophenyl)-2,6-diphenyl pyrimidine
- 4-(2,6-Diphenyl-4-pyrimidinyl)aniline #
- 4-(4-Aminophenyl)-2,6-diphenylpyrimidine
- SCHEMBL2754550
- DTXSID80348038
- 130090-20-9
- AKNHPAHCOWHEEX-UHFFFAOYSA-N
-
- Inchi: 1S/C22H17N3/c23-19-13-11-17(12-14-19)21-15-20(16-7-3-1-4-8-16)24-22(25-21)18-9-5-2-6-10-18/h1-15H,23H2
- InChI Key: AKNHPAHCOWHEEX-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC=CC=2)=NC(C2C=CC=CC=2)=CC=1C1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 323.14241
- Monoisotopic Mass: 323.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 51.8
Benzenamine,4-(2,6-diphenyl-4-pyrimidinyl)- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
130090-20-9 (Benzenamine,4-(2,6-diphenyl-4-pyrimidinyl)-) Related Products
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